Cas no 36065-41-5 (Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl-)

Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl- structure
36065-41-5 structure
Product Name:Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl-
CAS No:36065-41-5
MF:C11H10N2S
MW:202.275500774384
CID:322831
PubChem ID:197875
Update Time:2025-04-19

Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b]thiazole,5,6-dihydro-3-phenyl-
    • NSC 102159
    • 36065-41-5
    • 5,6-Dihydro-3-phenylimidazo(2,1-b)thiazole
    • AB00092165-01
    • CS-0365899
    • MFCD00030171
    • UNII-WSR3G8S2PP
    • Imidazo(2,1-b)thiazole, 5,6-dihydro-3-phenyl-
    • NSC102159
    • NCGC00245761-01
    • 3-phenyl-5,6-dihydroimidazo[2,1-b]thiazole
    • 3-PHENYL-5H,6H-IMIDAZO[2,1-B][1,3]THIAZOLE
    • WSR3G8S2PP
    • 3-Phenyl-5,6-dihydroimidazo(2,1-b)thiazole
    • 3-phenyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole
    • EU-0005891
    • DTXSID70189639
    • AKOS000365349
    • 5G-914
    • 5,6-Dihydro-3-phenylimidazo[2,1-b]thiazole
    • CHEMBL1740022
    • 3-Phenyl-6,7-dihydro-5H-4lambda~5~-imidazo[2,1-b][1,3]thiazole
    • NSC-102159
    • Inchi: 1S/C11H10N2S/c1-2-4-9(5-3-1)10-8-14-11-12-6-7-13(10)11/h1-5,8H,6-7H2
    • InChI Key: OZNXXVWKDIUAJB-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)N2C1=NCC2

Computed Properties

  • Exact Mass: 202.0566
  • Monoisotopic Mass: 202.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 110-112 ºC
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • PSA: 15.6

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